Cas no 1824593-29-4 (2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol)

• Product Name: 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol
• CAS No: 1824593-29-4
• MF: C₈H₆BrF₃O
• MW: 255.031852245331
• CID: 5843494
• PubChem ID: 130062648
• Update Time: 2025-06-28

2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol
• 1-(2-bromo-6-fluorophenyl)-2,2-difluoroethan-1-ol
• EN300-1937948
• 1824593-29-4

• Inchi： 1S/C8H6BrF3O/c9-4-2-1-3-5(10)6(4)7(13)8(11)12/h1-3,7-8,13H
• InChI Key： PZYAIBVUNLKOIW-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1Br)F)(O)C(F)F

Computed Properties

• Exact Mass: 253.95541g/mol
• Monoisotopic Mass: 253.95541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 20.2Ų

Additional information on 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol

Professional Introduction to 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol (CAS No. 1824593-29-4)

2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol, with the CAS number 1824593-29-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, featuring a bromine substituent and two fluorine atoms at distinct positions, presents a unique molecular framework that makes it a valuable intermediate in the synthesis of various bioactive molecules.

The structural composition of 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol includes a benzene ring modified with bromine at the 2-position, a difluoromethyl group at the α-position relative to the hydroxyl group, and a fluorine atom at the 6-position. This arrangement not only enhances its reactivity but also opens up diverse possibilities for further functionalization, making it a versatile building block in drug discovery and development.

In recent years, there has been a growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity. The presence of multiple fluorine atoms in 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol contributes to these desirable properties, making it an attractive candidate for designing novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors targeting enzymes involved in critical biological pathways. For instance, studies have shown that fluorinated benzenemethanols can serve as effective scaffolds for inhibiting kinases and other enzymes that play a pivotal role in cancer progression. The bromine atom in 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol provides a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties for optimal biological activity.

The pharmaceutical industry has been particularly interested in compounds that exhibit potent anti-cancer properties. Researchers have utilized derivatives of benzenemethanols to develop inhibitors of tyrosine kinases, which are overexpressed in many cancer cell lines. The structural features of 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol, including the hydroxyl group and the electron-withdrawing effects of the difluoromethyl and fluoro substituents, contribute to its ability to interact effectively with target proteins.

Furthermore, the compound's unique chemical profile makes it suitable for exploring new synthetic methodologies. Transition metal-catalyzed cross-coupling reactions are commonly employed to introduce or modify aromatic rings in drug candidates. The presence of both bromine and hydroxyl groups in 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol allows for diverse coupling strategies, enabling the construction of complex molecular architectures with precision.

The use of computational chemistry techniques has also been instrumental in understanding the behavior of this compound. Molecular modeling studies can predict how 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol interacts with biological targets, providing insights into its potential as a drug candidate. These studies often reveal key interactions between the compound's functional groups and specific amino acid residues in proteins, guiding the optimization process toward higher efficacy and selectivity.

In conclusion, 2-Bromo-α-(difluoromethyl)-6-fluorobenzenemethanol (CAS No. 1824593-29-4) represents a promising intermediate in pharmaceutical research due to its unique structural features and potential applications in drug development. Its ability to undergo further functionalization, combined with its favorable physicochemical properties, positions it as a valuable tool for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated aromatic compounds, compounds like this are likely to play an increasingly important role in advancing medical science.